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Compound of Interest

Compound Name: DISPERSE RED 98

CAS No.: 61994-66-9

Cat. No.: B1632807 Get Quote

Core Identity & Structural Logic
Disperse Red 98 (DR98) is a mono-azo dye belonging to the push-pull class of chromophores.

Its spectroscopic behavior is governed by the intramolecular charge transfer (ICT) between the

electron-withdrawing nitro group and the electron-donating alkyl-amino group, modulated by

the steric influence of the ortho-methyl substituent.
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Parameter Detail

Common Name Disperse Red 98

C.I.[1][2][3][4][5][6][7][8][9] Number 11191

CAS Registry 12223-49-3 (Commercial), 63467-05-0 (Pure)

IUPAC Name
2-{Ethyl[3-methyl-4-((4-

nitrophenyl)diazenyl)phenyl]amino}ethanol

Molecular Formula

C

H

N

O

Molecular Weight 328.37 g/mol

Chromophore Class
Donor-Acceptor Azo (

-conjugated)

Structural Diagram
The following Graphviz diagram illustrates the push-pull electronic pathway and the steric twist

induced by the methyl group, which is critical for interpreting solvatochromic shifts.
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Click to download full resolution via product page

Caption: Electronic push-pull system of DR98 showing the steric influence of the methyl group

on the azo linkage.

UV-Vis Absorption Spectroscopy
Disperse Red 98 exhibits a strong

transition characteristic of azo dyes. Unlike its analogue Disperse Red 1, the presence of the
methyl group ortho to the azo linkage introduces non-planarity, typically resulting in a
hypsochromic (blue) shift and reduced molar extinction coefficient.

Spectroscopic Data Summary
Note: Values are representative of the class (Disperse Red 1/13/98 analogues) and should be

verified experimentally due to commercial batch variations.

Solvent (nm)

(M

cm

)

Solvatochromism
Type

Cyclohexane (Non-

polar)
~460 - 475 ~25,000 Reference State

Toluene ~470 - 485 ~26,000 Weak Positive

Ethanol (Polar Protic) ~490 - 505 ~28,000 Positive

DMF/DMSO (Polar

Aprotic)
~500 - 515 ~30,000 Strong Positive

Key Insight: DR98 exhibits positive solvatochromism. As solvent polarity increases, the excited

ICT state is stabilized more than the ground state, shifting absorption to longer wavelengths

(Red Shift).
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Experimental Protocol: Determination of Molar
Extinction Coefficient
Objective: To determine the precise

value in Ethanol.

Stock Preparation:

Weigh 3.28 mg of pure DR98.

Dissolve in 100 mL of spectroscopic grade Ethanol to create a

stock solution.

Critical Step: Sonicate for 10 minutes to ensure complete dissolution of aggregates.

Dilution Series:

Prepare five working standards:

.

Maintain constant temperature (

).

Measurement:

Blank the spectrophotometer with pure Ethanol.

Scan from 300 nm to 700 nm.

Record Absorbance (

) at

.[10]

Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.bdbiosciences.com/en-us/resources/reagent-selection-tools/spectrum-guide-page
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot

vs. Concentration (

).

Calculate slope (

) using linear regression (

).

Fluorescence Emission Properties
Azo dyes like DR98 are generally non-fluorescent or weakly fluorescent in fluid solutions at

room temperature.

Mechanism of Quenching
The primary non-radiative decay pathway is the rapid photoisomerization (trans

cis) around the

bond. This rotation dissipates the excited state energy non-radiatively.

Quantum Yield (

): Typically

in low-viscosity solvents (e.g., Ethanol).

Emission Enhancement: Fluorescence can be "turned on" by restricting molecular rotation.

Rigid Media: PMMA or Polystyrene films.

Low Temperature: Cryogenic glasses (77 K).

High Viscosity: Glycerol.

Fluorescence Workflow Diagram
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The following diagram details the experimental logic for detecting weak fluorescence in DR98.
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Caption: Workflow for detecting fluorescence in rotationally-quenched azo dyes like DR98.
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Protocol: Measuring Fluorescence in Rigid Media
(PMMA Film)

Solution Preparation:

Dissolve 1 g of PMMA (Poly(methyl methacrylate)) and 1 mg of DR98 in 10 mL of

Dichloromethane (DCM).

Film Casting:

Spin-coat the solution onto a clean quartz slide at 2000 rpm for 30 seconds.

Anneal at

for 1 hour to remove residual solvent.

Spectroscopy:

Mount the slide in a solid-sample holder (front-face geometry).

Excite at the absorption maximum determined in the film (likely ~480 nm).

Collect emission from 500 nm to 750 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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